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Compound of Interest

Compound Name: Levopropoxyphene

Cat. No.: B1675174 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Levopropoxyphene was identified. The

following guidance is based on the Safety Data Sheet for its stereoisomer, (+)-Propoxyphene

hydrochloride, and established best practices for handling potent pharmaceutical compounds.

Researchers must conduct a thorough, substance-specific risk assessment before

commencing any work.

This document provides essential safety and logistical information for the handling and disposal

of Levopropoxyphene in a laboratory setting. The following procedures are designed to

minimize exposure risk and ensure a safe working environment for researchers, scientists, and

drug development professionals.

Hazard Identification and Data
Based on the data for (+)-Propoxyphene hydrochloride, Levopropoxyphene should be

handled as a potent and hazardous compound. The primary risks include acute toxicity if

swallowed, in contact with skin, or inhaled.[1] It is also classified as causing serious eye

irritation.[1]
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Hazard Classification GHS Category

Acute Toxicity, Oral Category 4[1]

Acute Toxicity, Dermal Category 4[1]

Acute Toxicity, Inhalation Category 4[1]

Serious Eye Irritation Category 2A[1]

Flammable Liquids Category 2[1]

Toxic to Reproduction Effects on or via Lactation[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the final barrier between the researcher and potential

exposure. The following PPE is mandatory when handling Levopropoxyphene:

Gloves: Two pairs of chemotherapy-grade, powder-free nitrile gloves should be worn at all

times. Change gloves every 30-60 minutes or immediately if contamination is suspected.

Gown: A disposable, low-permeability gown with long sleeves and tight-fitting cuffs is

required.

Eye and Face Protection: Safety goggles and a face shield, or a full-face respirator, must be

worn to protect against splashes and airborne particles.[1]

Respiratory Protection: For operations that may generate dust or aerosols, a properly fitted

N95 or higher-level respirator is necessary. For larger spills, a chemical cartridge-type

respirator may be required.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is critical for minimizing exposure and ensuring

laboratory safety.

Preparation and Weighing
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All handling of solid Levopropoxyphene must be conducted within a certified chemical fume

hood, a ventilated laminar flow enclosure, or a glove box to control airborne particles.

The work area should be covered with a disposable absorbent pad.

Use dedicated, clearly labeled equipment for handling this compound.

In-Use Procedures
Avoid direct contact with the compound. Use appropriate tools for all manipulations.

Keep the container tightly sealed when not in use.

Do not eat, drink, or smoke in the designated handling area.

In case of accidental exposure, follow the first aid measures outlined in the table below.

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide artificial respiration. Seek

immediate medical attention.[1][2]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin area with plenty of water.

[1][2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing and seek immediate

medical attention.[1][2]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.[2]

Decontamination and Cleaning
All surfaces and equipment that come into contact with Levopropoxyphene must be

decontaminated.
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Use a suitable deactivating solution or a cleaning procedure validated for potent compounds.

Dispose of all cleaning materials as hazardous waste.

Disposal Plan
Proper disposal of Levopropoxyphene and associated waste is crucial to prevent

environmental contamination and accidental exposure.

Waste Segregation: All waste contaminated with Levopropoxyphene, including unused

compound, PPE, and cleaning materials, must be segregated as hazardous pharmaceutical

waste.

Containerization: Use designated, clearly labeled, and sealed containers for hazardous

waste.

Disposal Method: Hazardous pharmaceutical waste should be disposed of through a

licensed hazardous waste management company, typically via incineration.[3] Do not

dispose of this waste in the regular trash or down the drain.[4]

Visual Workflow for Safe Handling
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Caption: Workflow for the safe handling of Levopropoxyphene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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